16-Deacetylfusidic Acid gamma-Lactone
16-Deacetylfusidic Acid gamma-Lactone
16-Deacetylfusidic Acid γ-Lactone is a metabolite of the drug Fusidic Acid. Fusidic acid is a bacteriostatic antibiotic. Fusidic Acid suppresses nitric oxide lysis of pancreatic islet cells. Inhibits protein synthesis in prokaryotes by inhibiting the ribosome-dependent activity of G factor and translocation of peptidyl-tRNA.
Brand Name:
Vulcanchem
CAS No.:
4701-54-6
VCID:
VC21079843
InChI:
InChI=1S/C29H44O4/c1-16(2)8-7-9-18-24-20-14-22(31)25-27(4)12-11-21(30)17(3)19(27)10-13-28(25,5)29(20,6)15-23(24)33-26(18)32/h8,17,19-23,25,30-31H,7,9-15H2,1-6H3/t17-,19-,20-,21+,22+,23-,25-,27-,28-,29-/m0/s1
SMILES:
CC1C2CCC3(C(C2(CCC1O)C)C(CC4C3(CC5C4=C(C(=O)O5)CCC=C(C)C)C)O)C
Molecular Formula:
C29H44O4
Molecular Weight:
456.7 g/mol
16-Deacetylfusidic Acid gamma-Lactone
CAS No.: 4701-54-6
Cat. No.: VC21079843
Molecular Formula: C29H44O4
Molecular Weight: 456.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 16-Deacetylfusidic Acid γ-Lactone is a metabolite of the drug Fusidic Acid. Fusidic acid is a bacteriostatic antibiotic. Fusidic Acid suppresses nitric oxide lysis of pancreatic islet cells. Inhibits protein synthesis in prokaryotes by inhibiting the ribosome-dependent activity of G factor and translocation of peptidyl-tRNA. |
|---|---|
| CAS No. | 4701-54-6 |
| Molecular Formula | C29H44O4 |
| Molecular Weight | 456.7 g/mol |
| IUPAC Name | (1S,2S,4S,9R,11R,12S,13S,16R,17S,18S)-11,16-dihydroxy-1,2,13,17-tetramethyl-7-(4-methylpent-3-enyl)-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-7-en-6-one |
| Standard InChI | InChI=1S/C29H44O4/c1-16(2)8-7-9-18-24-20-14-22(31)25-27(4)12-11-21(30)17(3)19(27)10-13-28(25,5)29(20,6)15-23(24)33-26(18)32/h8,17,19-23,25,30-31H,7,9-15H2,1-6H3/t17-,19-,20-,21+,22+,23-,25-,27-,28-,29-/m0/s1 |
| Standard InChI Key | WESBIDUQKXCXGS-WLLXWWBMSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]2CC[C@]3([C@H]([C@]2(CC[C@H]1O)C)[C@@H](C[C@@H]4[C@@]3(C[C@H]5C4=C(C(=O)O5)CCC=C(C)C)C)O)C |
| SMILES | CC1C2CCC3(C(C2(CCC1O)C)C(CC4C3(CC5C4=C(C(=O)O5)CCC=C(C)C)C)O)C |
| Canonical SMILES | CC1C2CCC3(C(C2(CCC1O)C)C(CC4C3(CC5C4=C(C(=O)O5)CCC=C(C)C)C)O)C |
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